Cas no 1361699-18-4 (2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine
• CAS No: 1361699-18-4
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4798173
• Update Time: 2025-10-24

2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O/c8-4-1-2-6(13-5(4)3-12)14-7(9,10)11/h1-2H,3,12H2
• InChI Key： CZZQYFHLMDYRJG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine

Comprehensive Guide to 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1361699-18-4)

2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1361699-18-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its unique bromine and trifluoromethoxy substituents, which enhance its reactivity and potential applications. Researchers and industry professionals often seek information on its synthesis, properties, and uses, making it a trending topic in organic chemistry and drug discovery.

The molecular structure of 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine features a pyridine ring substituted with an aminomethyl group at the 2-position, a bromine atom at the 3-position, and a trifluoromethoxy group at the 6-position. These functional groups contribute to its versatility in chemical synthesis and its potential as a building block for more complex molecules. The presence of the trifluoromethoxy group is particularly noteworthy, as it often improves the metabolic stability and bioavailability of compounds, a key consideration in medicinal chemistry.

One of the most common queries related to this compound is its role in pharmaceutical intermediates. 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine serves as a critical intermediate in the synthesis of various bioactive molecules. Its aminomethyl group allows for further functionalization, making it valuable in the development of drug candidates targeting neurological disorders, inflammation, and infectious diseases. The bromine substituent also offers a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

In addition to its pharmaceutical applications, this compound is also explored in agrochemical research. The trifluoromethoxy group is known to enhance the pesticidal activity of molecules, making 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine a potential candidate for developing new crop protection agents. Researchers are investigating its efficacy against pests and pathogens, aligning with the growing demand for sustainable and efficient agricultural chemicals.

The synthesis of 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, including halogenation, amination, and functional group transformations. A frequently asked question is about the optimal conditions for its preparation. Recent advancements in catalytic methods and green chemistry have improved the yield and purity of this compound, reducing the environmental impact of its production. These innovations are particularly relevant given the increasing focus on sustainable chemistry and eco-friendly processes.

From a commercial perspective, the demand for 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine is rising, driven by its applications in drug development and agrochemical innovation. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and pharmaceutical companies. The compound's CAS number (1361699-18-4) is often used as a unique identifier in procurement databases, ensuring accurate sourcing and quality control.

Safety and handling of 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine are also critical considerations. While it is not classified as a hazardous substance, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers frequently search for material safety data sheets (MSDS) and handling guidelines to ensure safe usage in experiments.

In summary, 2-(Aminomethyl)-3-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1361699-18-4) is a versatile and valuable compound in organic chemistry, with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a focal point for ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable agriculture.